2-Diethylphosphonothiophene
Description
2-Diethylphosphonothiophene is a heterocyclic organophosphorus compound featuring a thiophene ring substituted at the 2-position with a diethylphosphonate group (-PO(OEt)₂). This structure combines the electron-rich aromaticity of thiophene with the versatile reactivity of the phosphonate moiety, making it valuable in materials science, catalysis, and pharmaceutical intermediates.
Properties
CAS No. |
13640-95-4 |
|---|---|
Molecular Formula |
C8H13O3PS |
Molecular Weight |
220.23 g/mol |
IUPAC Name |
2-diethoxyphosphorylthiophene |
InChI |
InChI=1S/C8H13O3PS/c1-3-10-12(9,11-4-2)8-6-5-7-13-8/h5-7H,3-4H2,1-2H3 |
InChI Key |
LQEHOELXZUEVPK-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(C1=CC=CS1)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares 2-Diethylphosphonothiophene with structurally related compounds from the evidence:
Key Observations :
- Phosphonate vs. Phosphonite: Diethyl ethylphosphonite (C₆H₁₅O₂P) shares a phosphonate-like structure but lacks the thiophene ring. Its ethylphosphonite group is less electron-withdrawing than the phosphonate in 2-Diethylphosphonothiophene, which may alter reactivity in cross-coupling reactions or ligand applications .
- Thiophene Derivatives: The thiophen-2-yl group in 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol () highlights the aromatic stability and π-conjugation of thiophene, which could enhance charge transport in 2-Diethylphosphonothiophene-based materials .
- Aromatic Substitution Effects: 2-Hydroxy-2,2-diphenylacetic acid () demonstrates how bulky aromatic substituents (e.g., diphenyl) influence steric hindrance and acidity. In contrast, the thiophene-phosphonate combination in 2-Diethylphosphonothiophene likely balances steric effects with electronic modulation .
Physicochemical Properties
While explicit data for 2-Diethylphosphonothiophene are absent, inferences can be drawn:
- Solubility: Diethyl ethylphosphonite () is moderately polar due to its ester groups, suggesting 2-Diethylphosphonothiophene may exhibit solubility in polar aprotic solvents (e.g., DMF, THF) .
- Acidity : The phosphonate group is more acidic than carboxylic acids (e.g., 2-Hydroxy-2,2-diphenylacetic acid, pKa ~3.5), enabling deprotonation for nucleophilic reactions .
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